Cas no 2138399-54-7 (rac-3-{[(1R,5R)-bicyclo[3.1.0]hexan-1-yl]amino}-2,2-difluoropropanoic acid)

• Product Name: rac-3-{[(1R,5R)-bicyclo[3.1.0]hexan-1-yl]amino}-2,2-difluoropropanoic acid
• CAS No: 2138399-54-7
• MF: C₉H₁₃F₂NO₂
• MW: 205.20182967186
• CID: 6416928
• PubChem ID: 165462010
• Update Time: 2025-10-29

rac-3-{[(1R,5R)-bicyclo[3.1.0]hexan-1-yl]amino}-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2138399-54-7
• EN300-789460
• rac-3-{[(1R,5R)-bicyclo[3.1.0]hexan-1-yl]amino}-2,2-difluoropropanoic acid

• Inchi： 1S/C9H13F2NO2/c10-9(11,7(13)14)5-12-8-3-1-2-6(8)4-8/h6,12H,1-5H2,(H,13,14)/t6-,8-/m1/s1
• InChI Key： BFFQBTRQWQSOLY-HTRCEHHLSA-N
• SMILES： FC(C(=O)O)(CN[C@@]12CCC[C@@H]1C2)F

Computed Properties

• Exact Mass: 205.09143498g/mol
• Monoisotopic Mass: 205.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 49.3Ų

Additional information on rac-3-{[(1R,5R)-bicyclo[3.1.0]hexan-1-yl]amino}-2,2-difluoropropanoic acid

Racemic 3-{[(1R,5R)-Bicyclo[3.1.0]Hexan-1-Yl]Amino}-2,2-Difluoropropanoic Acid: A Comprehensive Overview

The compound rac-3-{[(1R,5R)-bicyclo[3.1.0]hexan-1-yl]amino}-2,2-difluoropropanoic acid (CAS No: 2138399-54-7) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amino acids, specifically featuring a bicyclic structure and fluorinated substituents, which contribute to its unique properties and reactivity.

The bicyclo[3.1.0]hexane framework is a key structural element of this compound, providing rigidity and stability to the molecule. This bicyclic system is known for its ability to adopt specific conformations that can influence the compound's interactions with other molecules, making it a valuable component in drug design and materials science. Recent studies have highlighted the importance of such rigid structures in enhancing the bioavailability and efficacy of pharmaceutical agents.

The presence of difluoropropanoic acid in the molecule introduces additional functionality, including increased lipophilicity and potential for hydrogen bonding interactions. These properties are particularly advantageous in the development of compounds with high solubility and selectivity in biological systems. The fluorine atoms also contribute to the molecule's electronic characteristics, which can be leveraged in various chemical transformations and catalytic processes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of stereoselective reactions and fluorination techniques. Researchers have demonstrated that the racemic form of this compound can be resolved into its enantiomers using chiral resolution methods, opening new avenues for its application in asymmetric catalysis and enantioselective synthesis.

In terms of applications, rac-3-{[(1R,5R)-bicyclo[3.1.0]hexan-1-yl]amino}-2,2-difluoropropanoic acid has shown promise in the fields of drug discovery and materials science. Its unique combination of structural rigidity and functional groups makes it an ideal candidate for use as a building block in the construction of bioactive molecules and advanced materials.

Moreover, ongoing research into the pharmacokinetic properties of this compound has revealed its potential as a lead compound for developing novel therapeutic agents. Studies have demonstrated that its bicyclic structure enhances its ability to penetrate cellular membranes, while its difluoropropanoic acid moiety contributes to its metabolic stability.

In conclusion, rac-3-{[(1R,5R)-bicyclo[3.1.0]hexan-1-yl]amino}-2,2-difluoropropanoic acid (CAS No: 2138399-54-7) is a versatile compound with a wide range of potential applications in chemistry and pharmacology. Its unique structure and functional groups make it an attractive target for further research and development in these fields.